![molecular formula C21H19N3O5S B5909188 4-methyl-N'-{4-[(4-nitrobenzyl)oxy]benzylidene}benzenesulfonohydrazide](/img/structure/B5909188.png)
4-methyl-N'-{4-[(4-nitrobenzyl)oxy]benzylidene}benzenesulfonohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-methyl-N'-{4-[(4-nitrobenzyl)oxy]benzylidene}benzenesulfonohydrazide, commonly known as MNBB, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a sulfonohydrazide derivative that has shown promising results in various biochemical and physiological studies. In
Mechanism of Action
The mechanism of action of MNBB involves the inhibition of various enzymes and proteins. MNBB binds to the active site of enzymes and blocks their activity, leading to a decrease in their function. Additionally, MNBB has been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
MNBB has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of carbonic anhydrase, which plays a crucial role in the regulation of acid-base balance in the body. MNBB has also been shown to inhibit the activity of cholinesterase, which is involved in the breakdown of acetylcholine in the nervous system. Additionally, MNBB has been shown to induce apoptosis in cancer cells, leading to their death.
Advantages and Limitations for Lab Experiments
MNBB has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. MNBB has also been shown to have a high affinity for various enzymes and proteins, making it a useful tool for studying their activity. However, MNBB has some limitations for lab experiments. It has been shown to have some cytotoxicity, which may limit its use in certain experiments. Additionally, MNBB has a low solubility in water, which may limit its use in aqueous environments.
Future Directions
There are several future directions for the study of MNBB. One potential direction is the development of MNBB as an anticancer agent. Further studies are needed to determine the efficacy and safety of MNBB as a cancer treatment. Another potential direction is the development of MNBB as a fluorescent probe for the detection of metal ions. Further studies are needed to determine the specificity and sensitivity of MNBB for different metal ions. Additionally, MNBB could be further studied for its potential as an enzyme inhibitor, which could lead to the development of new drugs for various diseases.
Synthesis Methods
The synthesis of MNBB involves the reaction of 4-methylbenzenesulfonylhydrazide with 4-nitrobenzaldehyde in the presence of a base catalyst. The reaction yields a yellow crystalline product that is purified by recrystallization. The purity and identity of the compound are confirmed by various analytical techniques such as NMR spectroscopy, mass spectrometry, and elemental analysis.
Scientific Research Applications
MNBB has been extensively studied for its potential applications in scientific research. It has been shown to inhibit the activity of various enzymes such as carbonic anhydrase, cholinesterase, and urease. MNBB has also been studied for its potential as an anticancer agent, where it has shown promising results in inhibiting the growth of cancer cells. Additionally, MNBB has been used as a fluorescent probe for the detection of metal ions such as copper and zinc.
Properties
IUPAC Name |
4-methyl-N-[(E)-[4-[(4-nitrophenyl)methoxy]phenyl]methylideneamino]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O5S/c1-16-2-12-21(13-3-16)30(27,28)23-22-14-17-6-10-20(11-7-17)29-15-18-4-8-19(9-5-18)24(25)26/h2-14,23H,15H2,1H3/b22-14+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWJQEKBVWFAQKS-HYARGMPZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NN=CC2=CC=C(C=C2)OCC3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N/N=C/C2=CC=C(C=C2)OCC3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.